Cas no 161121-03-5 ((2R)-1-(3,4-dimethoxyphenyl)propan-2-ol)

(2R)-1-(3,4-dimethoxyphenyl)propan-2-ol structure
161121-03-5 structure
Product Name:(2R)-1-(3,4-dimethoxyphenyl)propan-2-ol
CAS No:161121-03-5
MF:C11H16O3
MW:196.242943763733
MDL:MFCD11111318
CID:1027772
PubChem ID:53234190
Update Time:2025-04-20

(2R)-1-(3,4-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3,4-Dimethoxyphenyl)propan-2-ol
    • AB1006360
    • AK-60076
    • ANW-66342
    • CTK8C1359
    • MolPort-019-878-460
    • PubChem15584
    • SureCN4599982
    • (R)-1-(3, 4-DIMETHOXYPHENYL)-2-PROPANOL
    • (R)-1-(3,4-DiMethoxy-phenyl)-propan-2-ol
    • (2R)-1-(3,4-dimethoxyphenyl)propan-2-ol
    • AKOS015851858
    • DTXSID00692848
    • A3568
    • AS-67218
    • EN300-1848673
    • D95877
    • (R)-1-(3,4-DIMETHOXYPHENYL)-2-PROPANOL
    • 161121-03-5
    • SCHEMBL4599982
    • MDL: MFCD11111318
    • Inchi: 1S/C11H16O3/c1-8(12)6-9-4-5-10(13-2)11(7-9)14-3/h4-5,7-8,12H,6H2,1-3H3/t8-/m1/s1
    • InChI Key: KWJDGWGMDAQESJ-MRVPVSSYSA-N
    • SMILES: O[C@H](C)CC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7Ų

(2R)-1-(3,4-dimethoxyphenyl)propan-2-ol Pricemore >>

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